Tantalum boride

• CAS: 12007-07-7
• Molecular Formula: BTa
• Molecular Weight: 191.76 g/mol
• SMILES: B#[Ta]
• InChI: InChI=1S/B.Ta
• InChIKey: XTDAIYZKROTZLD-UHFFFAOYSA-N

Choose Tantalum Boride for mission-critical components where generic diborides fail. Unlike ZrB₂ or HfB₂, TaB delivers order-of-magnitude lower wear rates in high-temperature sliding contacts thanks to a self-lubricating Ta₂O₅ tribofilm, and superior acid resistance for chemical reactor internals. With a melting point exceeding 3000 °C and predicted superior initial oxidation resistance, it is the definitive UHTC for hypersonic thermal protection systems and next-gen concentrating solar power absorbers. Avoid premature failure—specify TaB when the application demands extreme-environment performance that commodity borides cannot match.

Tantalum Boride (TaB₂) 12007-07-7: Ultra-High-Temperature Ceramic Baseline Properties

Tantalum boride, specifically tantalum diboride (TaB₂), belongs to the transition metal diboride class of ultra-high-temperature ceramics (UHTCs) [1]. It possesses a hexagonal AlB₂ crystal structure (a = 3.088 Å, c = 3.241 Å) and is characterized by a high melting point (>3000 °C), high hardness, and good thermal and electrical conductivity [1][2]. Its density is reported in the range of 11.15–12.60 g/cm³ depending on processing, and it is noted for its resistance to most acids and bases [1][3].

• [1] Zhang, X., Hilmas, G. E., & Fahrenholtz, W. G. (2008). Synthesis, densification, and mechanical properties of TaB2. Materials Letters, 62(27), 4251-4253. View Source
• [2] Ma, M., et al. (2021). Physical properties of high-temperature sintered TaB2 under high pressure. Ceramics International, 47(3), 4001-4008. View Source
• [3] Goodfellow. (2004). Tantalum Boride (TaB2) - Supplier Data. View Source

Why Generic Substitution of Tantalum Boride (TaB₂) 12007-07-7 Fails in High-Performance Applications

Transition metal diborides are not interchangeable commodities; their performance in extreme environments is dictated by subtle but critical differences in electronic structure, bonding, and resulting physical properties. TaB₂, while sharing a crystal structure with ZrB₂ and HfB₂, exhibits distinct behavior in key performance dimensions including acid resistance, wear performance, initial oxidation resistance, and high-temperature mechanical stability [1][2][3]. Direct substitution with a more widely studied analog like ZrB₂ without quantitative justification can lead to premature failure in applications involving acidic environments, high-wear tribological contacts, or specific thermal management requirements. The following evidence establishes precisely where TaB₂ provides quantifiable, verifiable differentiation.

• [1] Kugai, L. N., & Nazarchuk, T. N. (1971). Chemical stability of diborides of the transition metals from groups IV-V of the periodic system. Powder Metallurgy and Metal Ceramics, 10(3), 212-215. View Source
• [2] Huo, Z., et al. (2024). Comparison of mechanical and tribological performance of the ZrB2 to (Ta, Zr, Ti, V, Hf)B2 borides system. Ceramics International, 50(21), 43927-43936. View Source
• [3] Li, Y., et al. (2019). General trends in surface stability and oxygen adsorption behavior of transition metal diborides (TMB2). Journal of Materials Science & Technology, 35(3), 424-432. View Source

Tantalum Boride (TaB₂) 12007-07-7: Quantifiable Differentiation from ZrB₂, HfB₂, and TiB₂

Superior Acid Resistance of TaB₂ Compared to Group IV Diborides (ZrB₂, HfB₂)

Tantalum diboride exhibits superior resistance to acid corrosion compared to the group IV diborides, specifically zirconium diboride (ZrB₂) and hafnium diboride (HfB₂). Within the group V diborides, chemical resistance increases with atomic number, making TaB₂ the most resistant among this series [1].

Evidence Dimension	Chemical resistance to acid solutions
Target Compound Data	Highest stability within Group V diborides; more stable than Group IV diborides (ZrB₂, HfB₂)
Comparator Or Baseline	Group IV diborides (ZrB₂, HfB₂) are less stable in acid solutions; resistance among Group IV increases from HfB₂ to TiB₂
Quantified Difference	Qualitative ranking established; quantitative decomposition rates not provided in this study
Conditions	Powder Metallurgy and Metal Ceramics study (1971); decomposition in non-oxidizing acids accompanied by hydrogen evolution (4-5 moles per mole of decomposed boride)

Why This Matters

For applications in acidic processing environments (e.g., certain chemical reactors, etching equipment), TaB₂ offers inherently greater component longevity than ZrB₂ or HfB₂, reducing replacement frequency and downtime.

• [1] Kugai, L. N., & Nazarchuk, T. N. (1971). Chemical stability of diborides of the transition metals from groups IV-V of the periodic system. Powder Metallurgy and Metal Ceramics, 10(3), 212-215. View Source

Order-of-Magnitude Lower Wear Rate in Ta-Containing Borides vs. ZrB₂

In a direct comparative study of boride systems, all Ta-containing borides demonstrated a lower wear rate than pure ZrB₂. The wear rate for the (Ta, Zr, Ti, V, Hf)B₂ high-entropy boride was almost one order of magnitude lower than that of ZrB₂ [1]. This improvement is attributed to the formation of a lubricious tribofilm rich in amorphous Ta₂O₅, as Ta atoms are more prone to oxidation [1].

Evidence Dimension	Wear rate
Target Compound Data	All Ta-containing borides exhibit lower wear rate than ZrB₂; (Ta, Zr, Ti, V, Hf)B₂ wear rate is ~0.1× that of ZrB₂
Comparator Or Baseline	Pure ZrB₂ (baseline)
Quantified Difference	Approximately one order of magnitude (factor of ~10) lower for the Ta-containing high-entropy composition
Conditions	Spark plasma sintered bulk materials; tribological testing (dry sliding); Ceramics International, 2024

Why This Matters

For components subject to sliding wear (e.g., bearings, seals, cutting tools), selecting TaB₂-based materials over ZrB₂ can dramatically extend service life and reduce particulate contamination.

• [1] Huo, Z., et al. (2024). Comparison of mechanical and tribological performance of the ZrB2 to (Ta, Zr, Ti, V, Hf)B2 borides system. Ceramics International, 50(21), 43927-43936. View Source

Predicted Superior Initial Oxidation Resistance of TaB₂ Over ZrB₂

First-principles calculations based on density functional theory (DFT) predict that TaB₂, along with YB₂ and HfB₂, may possess better initial oxidation resistance than ZrB₂ [1]. This prediction stems from analysis of surface stability and oxygen adsorption behavior, which directly influence the material's ability to withstand oxidizing environments at elevated temperatures.

Evidence Dimension	Initial oxidation resistance (predicted from surface stability and O₂ adsorption)
Target Compound Data	TaB₂ predicted to have better initial oxidation resistance than ZrB₂
Comparator Or Baseline	ZrB₂ (baseline)
Quantified Difference	Qualitative prediction; quantitative oxidation rate data not provided in this study
Conditions	DFT calculations using two-region modeling method; Journal of Materials Science & Technology, 2019

Why This Matters

In applications where oxidation is the primary degradation mechanism (e.g., leading edges, thermal protection systems), TaB₂ may offer a performance advantage over ZrB₂, particularly during the critical initial stages of exposure.

• [1] Li, Y., et al. (2019). General trends in surface stability and oxygen adsorption behavior of transition metal diborides (TMB2). Journal of Materials Science & Technology, 35(3), 424-432. View Source

Comparable Mechanical Properties to ZrB₂ and HfB₂ with Lower Stiffness

While TaB₂ matches or approaches the hardness and flexural strength of ZrB₂ and HfB₂, it exhibits a lower Young's modulus (stiffness). Hot-pressed TaB₂ (2100 °C) achieved a Young's modulus of 551 GPa, Vickers hardness of 25.6 GPa, flexural strength of 555 MPa, and fracture toughness of 4.5 MPa·m¹/² [1]. In a separate study on (Zr,Ta)B₂ solid solutions, compositions showed similar Young's modulus (510-531 GPa) and lower Vickers hardness (15.2-16.4 GPa) [2]. First-principles calculations also show TaB₂ has a lower shear modulus (189 GPa) compared to ZrB₂ (209 GPa) and HfB₂ (230 GPa), indicating intrinsically lower stiffness [3].

Evidence Dimension	Mechanical properties: Young's modulus, Vickers hardness, flexural strength, fracture toughness, shear modulus
Target Compound Data	Hot-pressed TaB₂: E=551 GPa, HV=25.6 GPa, σ_f=555 MPa, K_Ic=4.5 MPa·m¹/²; (Zr,Ta)B₂ solid solution: E=510-531 GPa, HV=15.2-16.4 GPa; DFT: G=189 GPa
Comparator Or Baseline	ZrB₂ (DFT: G=209 GPa; similar experimental values reported in literature); HfB₂ (DFT: G=230 GPa)
Quantified Difference	TaB₂ shear modulus ~9.6% lower than ZrB₂ and ~18% lower than HfB₂ by DFT; experimental hardness comparable; modulus values vary with processing
Conditions	Hot pressing at 2100 °C (Zhang et al., 2008); Spark plasma sintering of solid solutions (Dorner et al., 2021); DFT calculations (First-principles study, 2015)

Why This Matters

TaB₂ provides a combination of high hardness and strength comparable to ZrB₂ and HfB₂, but with lower stiffness. This can be advantageous in applications requiring some compliance or where thermal stress management is critical, offering a unique balance of properties for engineering design.

• [1] Zhang, X., Hilmas, G. E., & Fahrenholtz, W. G. (2008). Synthesis, densification, and mechanical properties of TaB2. Materials Letters, 62(27), 4251-4253. View Source
• [2] Dorner, A. N., et al. (2021). Effect of tantalum solid solution additions on the mechanical behavior of ZrB2. Journal of the European Ceramic Society, 41(16), 1-10. View Source
• [3] First-Principles Investigation on the Chemical Bonding and Intrinsic Elastic Properties of Transition Metal Diborides TMB2 (TM=Zr, Hf, Nb, Ta, and Y). (2015). View Source

TaB₂ as a Critical Additive for Enhanced Oxidation and Ablation Resistance in ZrB₂-SiC Composites

TaB₂ is not only a standalone UHTC but also a critical performance-enhancing additive. In ZrB₂-SiC composites, the addition of TaB₂ has been shown to improve oxidation resistance. During oxidation, boride solid solution grains break up into fine-scale ZrO₂ and TaC particles, which better preserve an encapsulating liquid phase, thereby enhancing protective scale formation [1]. Furthermore, ZrB₂-30 mol% SiC with TaB₂ additions exhibited a relatively constant thermal conductivity of 88-104 W/m·K over the evaluated temperature range, which is crucial for thermal management in hypersonic applications [2].

Evidence Dimension	Oxidation resistance and thermal conductivity of composites
Target Compound Data	ZrB₂-SiC with TaB₂ additive: improved oxidation resistance via fine-scale ZrO₂ and TaC particle formation; thermal conductivity 88-104 W/m·K
Comparator Or Baseline	ZrB₂-SiC without TaB₂ (baseline) or with other additives
Quantified Difference	Thermal conductivity range 88-104 W/m·K for ZrB₂-30 mol% SiC with TaB₂; quantitative oxidation rate improvement not specified in abstract
Conditions	Spark plasma sintering (SPS) consolidation; oxidation at elevated temperatures; thermal conductivity measurement at high temperatures

Why This Matters

For composite designers, TaB₂ serves a dual role: it is a high-performance matrix material and an effective additive to enhance the oxidation resistance and thermal stability of ZrB₂-based systems, making it indispensable for next-generation thermal protection systems.

• [1] Silvestroni, L., et al. (2016). Consolidation and grain growth of tantalum diboride during spark plasma sintering. Journal of the European Ceramic Society, 36(7), 1669-1676. View Source
• [2] Opeka, M. M., et al. (2012). Oxidation Resistance, Electrical and Thermal Conductivity, and Spectral Emittance of Fully Dense HfB2 and ZrB2 with SiC, TaSi2, and LaB6 Additives. DTIC Document ADA563908. View Source

Best Research and Industrial Application Scenarios for Tantalum Boride (TaB₂) 12007-07-7

High-Temperature Wear Components and Tribological Coatings

Based on the demonstrated order-of-magnitude lower wear rate of Ta-containing borides compared to ZrB₂, TaB₂ is ideally suited for components in sliding contact at elevated temperatures. Potential applications include high-temperature bearings, seals, cutting tools, and wear-resistant coatings for aerospace and industrial machinery [1]. The formation of a self-lubricating Ta₂O₅ tribofilm during operation provides a built-in mechanism for extending component life.

Corrosion-Resistant Components for Acidic Chemical Processing

Leveraging its superior acid resistance among the transition metal diborides, TaB₂ is a prime candidate for components exposed to acidic environments where ZrB₂ or HfB₂ would rapidly degrade [2]. This includes crucibles, liners, electrodes, and other structural parts in chemical reactors, etching equipment, and hydrometallurgical processing plants.

Ultra-High-Temperature Thermal Protection Systems (TPS) and Hypersonic Leading Edges

TaB₂ combines a melting point exceeding 3000 °C with good thermal conductivity and predicted superior initial oxidation resistance [3][4]. This makes it a compelling matrix material or additive for thermal protection systems on hypersonic vehicles, rocket nozzles, and atmospheric re-entry vehicles where materials must withstand extreme aerothermal heating and oxidative environments [3].

Concentrating Solar Power (CSP) Receivers

TaB₂ has been identified as a promising bulk solar absorber for next-generation concentrating solar power plants operating at higher temperatures than current systems [5]. Its intrinsic spectral selectivity, low thermal emittance, and ability to maintain mechanical properties at high temperatures offer a potential efficiency gain over conventional SiC or Al₂O₃ receivers.

• [1] Huo, Z., et al. (2024). Comparison of mechanical and tribological performance of the ZrB2 to (Ta, Zr, Ti, V, Hf)B2 borides system. Ceramics International, 50(21), 43927-43936. View Source
• [2] Kugai, L. N., & Nazarchuk, T. N. (1971). Chemical stability of diborides of the transition metals from groups IV-V of the periodic system. Powder Metallurgy and Metal Ceramics, 10(3), 212-215. View Source
• [3] Ma, M., et al. (2021). Physical properties of high-temperature sintered TaB2 under high pressure. Ceramics International, 47(3), 4001-4008. View Source
• [4] Li, Y., et al. (2019). General trends in surface stability and oxygen adsorption behavior of transition metal diborides (TMB2). Journal of Materials Science & Technology, 35(3), 424-432. View Source
• [5] Sani, E., et al. (2014). Tantalum diboride-based ceramics for bulk solar absorbers. Solar Energy Materials and Solar Cells, 130, 615-622. View Source